Cas no 220143-28-2 (1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 220143-28-2
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 3044694
• PubChem ID: 11608532
• Update Time: 2025-06-10

1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid
• 1-benzylbenzotriazole-5-carboxylic Acid
• VIA14328
• BDBM50475646
• V4424
• MFCD09031749
• AKOS000210920
• CCG-185405
• G71635
• BS-27868
• 220143-28-2
• SCHEMBL6044303
• 1-Benzyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
• CHEMBL201278

• Inchi： 1S/C14H11N3O2/c18-14(19)11-6-7-13-12(8-11)15-16-17(13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)
• InChI Key： DYDCPTUTFGJNQT-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=NN2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 253.085126602g/mol
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 527.6±33.0 °C at 760 mmHg
• Flash Point: 272.9±25.4 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-Benzyl-1,2,3-benzotriazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)